Cas no 627889-30-9 (N-(4-ethylphenyl)-3-(5-methylfuran-2-yl)propanamide)

• Product Name: N-(4-ethylphenyl)-3-(5-methylfuran-2-yl)propanamide
• CAS No: 627889-30-9
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 6315583
• PubChem ID: 2952210
• Update Time: 2025-06-11

N-(4-ethylphenyl)-3-(5-methylfuran-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-3-(5-methylfuran-2-yl)propanamide
• AKOS000649334
• DTXSID501328650
• CBKinase1_017998
• CBKinase1_005598
• MLS001206559
• HMS1556M12
• HMS2835A03
• 627889-30-9
• SMR000524051
• IDI1_033674
• BRD-K14258626-001-10-6
• TimTec1_008020
• N-(4-Ethyl-phenyl)-3-(5-methyl-furan-2-yl)-propionamide
• CHEMBL1409813
• F1711-0093

• Inchi： 1S/C16H19NO2/c1-3-13-5-7-14(8-6-13)17-16(18)11-10-15-9-4-12(2)19-15/h4-9H,3,10-11H2,1-2H3,(H,17,18)
• InChI Key： WMMLBYKLGWCXQW-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CCC(NC1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 257.141578849g/mol
• Monoisotopic Mass: 257.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-ethylphenyl)-3-(5-methylfuran-2-yl)propanamide

N-(4-Ethylphenyl)-3-(5-Methylfuran-2-yl)Propanamide: A Comprehensive Overview

N-(4-Ethylphenyl)-3-(5-Methylfuran-2-yl)Propanamide, identified by the CAS No 627889-30-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential applications, has garnered attention from researchers and industry professionals alike. In this article, we delve into the properties, synthesis, applications, and recent advancements associated with N-(4-Ethylphenyl)-3-(5-Methylfuran-2-yl)Propanamide.

The molecular structure of N-(4-Ethylphenyl)-3-(5-Methylfuran-2-yl)Propanamide is characterized by a propanamide backbone linked to a 4-Ethylphenyl group and a 5-Methylfuran substituent. The presence of these groups imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of N-(4-Ethylphenyl)-3-(5-Methylfuran-2-yl)Propanamide is its role in drug discovery. Researchers have explored its ability to modulate cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines. This finding underscores its potential as a lead compound for developing targeted therapies.

In addition to its pharmacological applications, N-(4-Ethylphenyl)-3-(5-Methylfuran-2-yl)Propanamide has also found utility in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other advanced materials. Recent advancements in polymer chemistry have leveraged this property to create high-performance polymers with applications in electronics and aerospace industries.

The synthesis of N-(4-Ethylphenyl)-3-(5-Methylfuran-2-yl)Propanamide involves a multi-step process that combines principles of organic synthesis and catalysis. Key steps include the preparation of the 5-Methylfuran derivative and its subsequent coupling with the propanamide backbone. Researchers have optimized these steps to achieve higher yields and better purity, making the compound more accessible for large-scale production.

From an environmental perspective, the ecological impact of N-(4-Ethylphenyl)-3-(5-Methylfuran-2-yl)Propanamide has been a topic of recent investigation. Studies indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, suggesting its potential for use in eco-friendly chemical processes. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, N-(4-Ethylphenyl)-3-(5-Methylfuran-2-yl)Propanamide (CAS No 627889-30-9) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across pharmacology, materials science, and environmental chemistry highlight its significance as a multifaceted compound. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and industrial frontiers.